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Compound Focus: kobe2602
Cat. No.: S548386

Kobe2602 is a selective Ras inhibitor that blocks H-Ras GTP binding to c-Raf-1 with a Ki of 149 pM [1] [2]
[3]. Its molecular weight is 419.31 g/mol, and its CAS number is 454453-49-7 [1] [2] [3].

The solubility of Kobe2602 has been characterized in common laboratory solvents, summarized in the table

below.
Solvent  Solubility (mg/mL) Solubility (mM) Notes
DMSO 84 mg/mL [1] / =217 200.32 mM [1] Use fresh, moisture-absorbing DMSO
mg/mL [3] reduces solubility [1] [2].
Ethanol 40 mg/mL[1]/=17.53 ~95.4 mM (for 40 Specific molar concentration not provided
mg/mL [3] mg/mL) in sources.

Water Insoluble [1] [3] - ;

Experimental Protocols

Preparing a 10 mM DMSO Stock Solution

This protocol is a standard method for preparing a concentrated stock solution suitable for cell-based assays.

¢ Calculate Mass: To prepare 1 mL of a 10 mM solution, calculate the required mass of Kobe2602.
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
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o Mass (mg) = 0.01 mol/L x 0.001 L x 419.31 g/mol = 4.193 mg
e Weigh Compound: Accurately weigh out 4.193 mg of Kobe2602 powder.
¢ Dissolve in DMSO: Transfer the powder to a sterile vial and add 1 mL of fresh, high-quality DMSO.
¢ Mix Thoroughly: Vortex or sonicate the mixture briefly to ensure complete dissolution, yielding a
clear 10 mM stock solution.

¢ Aliquot and Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C [1] [3].

Preparing a Homogeneous Suspension for In Vivo Studies

For in vivo administration where water is not suitable, a suspension can be prepared using a carrier like

carboxymethyl cellulose sodium salt (CMC-Na) [1] [2].

e Prepare Carrier Solution: Prepare a suitable concentration of CMC-Na solution in water (e.g., 0.5-
1% wiv).

e Add Compound: Add 5 mg of Kobe2602 powder per 1 mL of CMC-Na solution.

¢ Mix Thoroughly: Mix vigorously using a vortex mixer or homogenizer to obtain a homogeneous
suspension with a final concentration of 25 mg/mL [1] [2].

Critical Experimental Design Considerations

¢ Solvent Cytotoxicity: When using stock solutions in cell culture, the final concentration of the
solvent in the medium is critical. A 2025 study recommends keeping the final DMSO concentration at
or below 0.3125% (v/v) to minimize solvent-induced cytotoxicity in most cancer cell lines [4]. Always
include solvent-only controls in experimental designs.

¢ Cell Seeding Density: The same 2025 study identified that a cell density of 2000 cells per well in a
96-well plate provided consistent and linear results for MTT assays across multiple cancer cell lines
and time points (24, 48, 72 hours) [4].

e Solvent Selection: DMSO is generally the preferred solvent for Kobe2602 due to its high solubility
and relatively lower cytotoxicity profile compared to ethanol. Studies on various biological models
have reported that ethanol can impair cellular signaling and growth at low concentrations, while
DMSO is better tolerated [4] [5] [6].

The following diagram illustrates the workflow for preparing and using Kobe2602 in different experimental

contexts.
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Troubleshooting and Best Practices

e Precipitation: If precipitation occurs after diluting the DMSO stock into aqueous buffers or culture
medium, ensure the stock solution is fresh and consider adding the stock to the medium while
vortexing to improve mixing.

¢ Biological Activity: Kobe2602 has demonstrated efficacy in cell-based assays, with one study
reporting an ICso of 1.4 uM for colony formation inhibition in NIH 3T3 cells transfected with H-
rasG12V. In mouse xenograft models, administration of 80 mg/kg inhibited tumor growth by 40-50%
[3].

¢ Solution Stability: For in vitro studies, prepare fresh stock solutions frequently. While the solid
powder is stable for up to 3 years when stored at -20°C, long-term storage of dissolved stock
solutions is not recommended [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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